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Compound of Interest

Compound Name: 3,4,5-Trichlorophenol

Cat. No.: B165643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3,4,5-trichlorophenol, a chlorinated phenol of significant interest in

environmental science and toxicology. The information is presented to support research,

development, and safety assessments involving this compound.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 3,4,5-trichlorophenol,
compiled from various scientific sources. This data is essential for understanding its behavior in

different environmental and biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b165643?utm_src=pdf-interest
https://www.benchchem.com/product/b165643?utm_src=pdf-body
https://www.benchchem.com/product/b165643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₆H₃Cl₃O [1][2][3]

Molecular Weight 197.45 g/mol [1][2][4]

Appearance
Needles (from ligroin) or off-

white solid
[1][2][5]

Melting Point 101 °C [6][7]

118-119 °C [2]

214 °F (101.1 °C) [1][8]

Boiling Point 275 °C at 760 mmHg [1][2][4][6]

271 - 277 °C at 995 hPa [9]

520 to 531 °F (271-277 °C) at

746 mmHg
[1][4][8]

Water Solubility 0.081 g/L (81 mg/L) at 25 °C [5]

Less than 1 mg/mL at 66 °F

(19 °C)
[1][8]

Insoluble in water [2][8]

pKa (at 25 °C) 7.8 [1][5]

7.839 [2][5]

7.84 [1]

Octanol-Water Partition

Coefficient (logP)
4.01 [1][3][5]

4.23 [6]

3.774 [9]

Vapor Pressure (at 25 °C) 0.002 mmHg [1][5]

0.00211 mmHg

0.00246 mmHg [1]
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Henry's Law Constant (at 25

°C)
2.3 x 10⁻⁷ atm-m³/mol [1][5]

Methodologies for Property Determination
Detailed experimental protocols for the determination of the physicochemical properties of

3,4,5-trichlorophenol are not extensively detailed in the reviewed literature. However,

standard analytical methods are employed for the characterization of such compounds.

For the determination of 3,4,5-trichlorophenol in water samples, a common method involves

methylene chloride extraction followed by analysis using gas chromatography (GC) with flame

ionization detection (FID), electron capture detection (ECD), or mass spectrometry (MS).[5]

The general workflow for such an analysis is outlined below:

Sample Preparation Analytical Determination

Aqueous Sample Collection
Liquid-Liquid Extraction

(with Methylene Chloride)
Solvent Evaporation

(Concentration of Analyte)
GC Injection

Reconstitution in
appropriate solvent Gas Chromatographic

Separation
Detection (FID, ECD, or MS)

Data Analysis and
Quantification

Click to download full resolution via product page

Figure 1. General workflow for the determination of 3,4,5-trichlorophenol in water.

Environmental Fate and Transport
The physicochemical properties of 3,4,5-trichlorophenol dictate its behavior and distribution in

the environment. A logical relationship diagram illustrating its environmental fate is presented

below.
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Figure 2. Environmental fate of 3,4,5-trichlorophenol.

Concluding Remarks
The data and diagrams presented in this guide provide a foundational understanding of the

physicochemical properties of 3,4,5-trichlorophenol. This information is critical for predicting

its environmental distribution, potential for bioaccumulation, and for developing appropriate

analytical and remediation strategies. Researchers and professionals are encouraged to

consider these properties in the context of their specific applications and to consult the primary

literature for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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